Cas no 1311315-20-4 (1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride)

1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride is a fluorinated cyclohexylamine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for modulating biological activity. The hydrochloride salt form improves solubility and handling properties, facilitating its use in synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the design of CNS-targeting drugs and enzyme inhibitors. Its rigid cyclohexane scaffold provides structural diversity, while the amine functionality allows for further derivatization. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes.
1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride structure
1311315-20-4 structure
Product Name:1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride
CAS No:1311315-20-4
MF:C7H13ClF3N
MW:203.633031606674
MDL:MFCD19442669
CID:4587660
PubChem ID:54592947
Update Time:2025-06-07

1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(trifluoromethyl)cyclohexan-1-amine hydrochloride
    • 1-(Trifluoromethyl)cyclohexanamine hydrochloride
    • 1-(Trifluoromethyl)cyclohexan-1-amine HCl
    • 1-(trifluoromethyl)cyclohexan-1-amine;hydrochloride
    • SB22839
    • 1-(trifluoromethyl)cyclohexanamine hydrochloride salt
    • Z1267773760
    • CS-0184314
    • 1311315-20-4
    • EN300-75524
    • AS-34839
    • F8888-6357
    • MFCD19442669
    • Cyclohexanamine, 1-(trifluoromethyl)-, hydrochloride (1:1)
    • DB-190672
    • AKOS025289890
    • 134424-35-4
    • SCHEMBL16099411
    • 1-(Trifluoromethyl)cyclohexanaminehydrochloride
    • 1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride
    • MDL: MFCD19442669
    • Inchi: 1S/C7H12F3N.ClH/c8-7(9,10)6(11)4-2-1-3-5-6;/h1-5,11H2;1H
    • InChI Key: CWZOFOVKHCPUPX-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1(CCCCC1)N)(F)F

Computed Properties

  • Exact Mass: 203.0688616g/mol
  • Monoisotopic Mass: 203.0688616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride Pricemore >>

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